Cas no 916228-05-2 (1,3-BENZODIOXOLE, 5-[(2S)-2-OXIRANYLMETHYL]-)

• Product name: 1,3-BENZODIOXOLE, 5-[(2S)-2-OXIRANYLMETHYL]-
• CAS No: 916228-05-2
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 3186870
• PubChem ID: 92149218

1,3-BENZODIOXOLE, 5-[(2S)-2-OXIRANYLMETHYL]- Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE, 5-[(2S)-2-OXIRANYLMETHYL]-
• 5-((2S)-2-Oxiranylmethyl)-1,3-benzodioxole
• 5-[(2S)-2-Oxiranylmethyl]-1,3-benzodioxole
• UNII-Q592NLY7CV
• 1,3-Benzodioxole, 5-((2S)-2-oxiranylmethyl)-
• 2',3'-Epoxysafrole, (S)-
• Q592NLY7CV
• 916228-05-2

• Inchi： InChI=1S/C10H10O3/c1-2-9-10(13-6-12-9)4-7(1)3-8-5-11-8/h1-2,4,8H,3,5-6H2/t8-/m0/s1
• InChI Key： KZYXVVGEWCXONF-QMMMGPOBSA-N

Computed Properties

• Exact Mass: 178.062994177Da
• Monoisotopic Mass: 178.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31Ų
• XLogP3: 1.8